Cas no 2229231-10-9 (2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229231-10-9
• MF: C₉H₈ClFO₄S
• MW: 266.673824310303
• CID: 5790196
• PubChem ID: 165870227
• Update Time: 2025-10-15

2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride
• EN300-1988752
• 2229231-10-9
• 2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C9H8ClFO4S/c10-7-3-6(1-2-16(11,12)13)4-8-9(7)15-5-14-8/h3-4H,1-2,5H2
• InChI Key： PUXMCPJXBSPWJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 265.9815858g/mol
• Monoisotopic Mass: 265.9815858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61Ų

Additional information on 2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl Fluoride (CAS No. 2229231-10-9)

The compound 2-(7-Chloro-1,3-dioxaindan-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2229231-10-9) is a highly specialized chemical entity with significant applications in various fields of modern chemistry. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a substituted dioxaindane ring system. The presence of the sulfonyl fluoride group imparts reactive properties, making it a valuable intermediate in organic synthesis.

Recent advancements in chemical synthesis have highlighted the potential of sulfonyl fluorides as versatile building blocks in the construction of bioactive molecules. The dioxaindane framework, on the other hand, is known for its stability and ability to participate in various ring-opening reactions under specific conditions. The combination of these features makes CAS No. 2229231-10-9 a promising candidate for exploring novel chemical transformations.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of complex molecules with therapeutic potential. Researchers have demonstrated that sulfonyl fluorides can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amino acids, sugars, and other biologically relevant compounds. This reactivity has been exploited to construct libraries of compounds for high-throughput screening in drug discovery.

In addition to its synthetic utility, CAS No. 2229231-10-9 has also been studied for its environmental fate and toxicity. Understanding the behavior of such compounds in natural systems is crucial for assessing their potential impact on ecosystems. Recent studies have focused on the degradation pathways of sulfonyl fluorides, particularly under aerobic and anaerobic conditions, to evaluate their persistence in the environment.

The synthesis of CAS No. 2229231-10-9 involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of the dioxaindane ring system and subsequent functionalization with the sulfonyl fluoride group. The development of efficient and scalable synthetic routes remains an active area of research to meet the growing demand for this compound.

From a structural perspective, the dioxaindane moiety provides rigidity and electronic modulation to the molecule, while the sulfonyl fluoride group introduces reactivity and functional versatility. This combination makes CAS No. 2229231-10-9 an attractive substrate for exploring stereochemical outcomes in asymmetric synthesis.

Recent breakthroughs in catalytic asymmetric synthesis have opened new avenues for utilizing sulfonyl fluorides as chiral auxiliaries or directing groups in enantioselective reactions. The integration of such strategies with the unique properties of CAS No. 22